Cas no 55819-76-6 (N'-acetyl-2-cyanoacetohydrazide)

• Product Name: N'-acetyl-2-cyanoacetohydrazide
• CAS No: 55819-76-6
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD00119409
• CID: 375337
• PubChem ID: 231420
• Update Time: 2025-06-11

N'-acetyl-2-cyanoacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-cyano-,2-acetylhydrazide
• cyanoacetic 2-acetylhydrazide
• 2'-acetyl-2-cyanoaceto-hydrazide
• 3-(2-Acetylhydrazino)-3-oxopropanenitrile
• cyanoacetic acid N'-acetyl-hydrazide
• N-acetyl cyanoacetylhydrazine
• N-acetyl-2-cyanoacetohydrazide
• N'-acetyl-2-cyanoacetohydrazide
• InChI=1/C5H7N3O2/c1-4(9)7-8-5(10)2-3-6/h2H2,1H3,(H,7,9)(H,8,10
• N'-(2-Cyanoacetyl)acetohydrazide
• N'-(2-Cyanoacetyl)acetohydrazide #
• SCHEMBL9204813
• NSC-27602
• CS-0278135
• EN300-230483
• 55819-76-6
• 2'-acetyl-2-cyanoacetohydrazide
• DTXSID80971224
• 1-Acetyl-2-cyanoacetylhydrazine
• NSC27602
• 2-Cyano-N-(1-hydroxyethylidene)ethanehydrazonic acid
• N'1-acetyl-2-cyanoethanohydrazide
• MFCD00119409
• AKOS000312961

• MDL： MFCD00119409
• Inchi： 1S/C5H7N3O2/c1-4(9)7-8-5(10)2-3-6/h2H2,1H3,(H,7,9)(H,8,10)
• InChI Key： LDJVSZQZYWMLQH-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NNC(C)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 81.99000
• LogP: -0.15082

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on N'-acetyl-2-cyanoacetohydrazide

N'-acetyl-2-cyanoacetohydrazide (CAS No. 55819-76-6): A Comprehensive Overview in Modern Chemical Biology

N'-acetyl-2-cyanoacetohydrazide (CAS No. 55819-76-6) is a significant compound in the realm of chemical biology, widely recognized for its versatile applications in pharmaceutical research and molecular synthesis. This compound, characterized by its acetyl and cyanoacetohydrazide functional groups, has garnered considerable attention due to its role as a key intermediate in the development of novel bioactive molecules.

The structural uniqueness of N'-acetyl-2-cyanoacetohydrazide lies in its ability to participate in diverse chemical reactions, making it an invaluable tool for synthetic chemists. Its molecular framework, incorporating both acetyl and cyanoacetohydrazide moieties, facilitates the formation of various pharmacophores essential for drug design. Recent advancements in synthetic methodologies have further enhanced the utility of this compound, enabling more efficient and scalable production processes.

In the context of pharmaceutical research, N'-acetyl-2-cyanoacetohydrazide has been extensively studied for its potential applications in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity with other heterocyclic compounds has led to the development of novel scaffolds with significant biological activity. For instance, researchers have leveraged its structural features to create derivatives with antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of N'-acetyl-2-cyanoacetohydrazide is its role in modulating biological pathways. The compound has been investigated for its interactions with enzymes and receptors, suggesting potential therapeutic applications in areas such as oncology and neurology. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on key enzymes involved in cancer progression, making it a promising candidate for further exploration.

The chemical biology community has also explored the use of N'-acetyl-2-cyanoacetohydrazide in the development of probes for biochemical assays. Its ability to undergo selective reactions with specific biomolecules has made it a valuable tool for studying enzyme mechanisms and metabolic pathways. These probes have provided critical insights into cellular processes, aiding researchers in deciphering complex biological systems.

From a synthetic chemistry perspective, N'-acetyl-2-cyanoacetohydrazide serves as a versatile building block for constructing complex molecules. Its compatibility with various reaction conditions allows chemists to tailor its structure for specific applications. This flexibility has been instrumental in the development of novel drug candidates with improved pharmacokinetic profiles and reduced side effects.

The latest research trends indicate that N'-acetyl-2-cyanoacetohydrazide is finding new applications in the field of green chemistry. Efforts are underway to optimize synthetic routes using environmentally friendly methodologies, reducing waste and energy consumption. These innovations align with global initiatives to promote sustainable chemical practices, ensuring that future developments are both effective and eco-conscious.

In conclusion, N'-acetyl-2-cyanoacetohydrazide (CAS No. 55819-76-6) represents a cornerstone in modern chemical biology. Its multifaceted applications span from drug discovery to biochemical research, underscoring its importance as a research tool. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more pivotal role in advancing our knowledge of biological systems and developing innovative therapeutic strategies.